![molecular formula C18H20N4O2S2 B2921554 4-(6-methoxybenzo[d]thiazol-2-yl)-N-(thiophen-2-ylmethyl)piperazine-1-carboxamide CAS No. 1203078-94-7](/img/structure/B2921554.png)
4-(6-methoxybenzo[d]thiazol-2-yl)-N-(thiophen-2-ylmethyl)piperazine-1-carboxamide
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Description
4-(6-methoxybenzo[d]thiazol-2-yl)-N-(thiophen-2-ylmethyl)piperazine-1-carboxamide is a useful research compound. Its molecular formula is C18H20N4O2S2 and its molecular weight is 388.5. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Researchers have synthesized novel compounds related to 4-(6-methoxybenzo[d]thiazol-2-yl)-N-(thiophen-2-ylmethyl)piperazine-1-carboxamide, exploring their chemical properties and potential as scaffolds for further pharmaceutical development. These studies often involve the synthesis of derivatives through various chemical reactions, aiming to discover compounds with enhanced biological activities or specific chemical properties for further applications in drug development (Patel, Patel, 2010), (Bektaş et al., 2007).
Antimicrobial Activities
Several studies have reported on the antimicrobial activities of compounds related to this compound. These compounds have been tested against a variety of bacterial and fungal strains, showing variable and modest activity, which suggests their potential use in developing new antimicrobial agents (Patel, Agravat, Shaikh, 2011), (Patel, Patel, 2010).
Biological and Pharmacological Evaluation
Compounds structurally similar to this compound have been evaluated for various biological activities, including anti-inflammatory, analgesic, and COX-2 inhibitory effects. These studies contribute to the understanding of the pharmacological potential of such compounds and their mechanism of action, highlighting their relevance in the design of new therapeutic agents (Abu‐Hashem, Al-Hussain, Zaki, 2020).
Antiviral and Anticancer Activities
Further research has explored the antiviral and anticancer activities of derivatives, indicating the broad spectrum of potential therapeutic applications. These studies underscore the importance of structural modifications to enhance the biological efficacy and selectivity of these compounds for specific targets (Krishna Reddy et al., 2013).
Properties
IUPAC Name |
4-(6-methoxy-1,3-benzothiazol-2-yl)-N-(thiophen-2-ylmethyl)piperazine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N4O2S2/c1-24-13-4-5-15-16(11-13)26-18(20-15)22-8-6-21(7-9-22)17(23)19-12-14-3-2-10-25-14/h2-5,10-11H,6-9,12H2,1H3,(H,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DSRCSELKRAGOKU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)N=C(S2)N3CCN(CC3)C(=O)NCC4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N4O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.